![molecular formula C10H7ClO3S B2371625 3-Chloro-5-methoxybenzo[b]thiophene-2-carboxylic acid CAS No. 172088-61-8](/img/structure/B2371625.png)
3-Chloro-5-methoxybenzo[b]thiophene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
CMBT and its derivatives have been a subject of interest in chemical synthesis. Research has shown that these compounds can undergo various chemical reactions, leading to the formation of different structurally interesting and potentially useful compounds.Molecular Structure Analysis
The molecular structure of CMBT is represented by the empirical formula C9H5ClO2S . Its molecular weight is 212.65 . The SMILES string representation is OC(=O)c1sc2ccccc2c1Cl .Chemical Reactions Analysis
CMBT and its derivatives can undergo various chemical reactions, leading to the formation of different structurally interesting and potentially useful compounds. For instance, 5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid, a related compound, can be decarboxylated to produce different derivatives.Physical And Chemical Properties Analysis
CMBT is a solid with a melting point of 268-272 °C (lit.) . It has an assay of 97% .Scientific Research Applications
Chemical Synthesis and Modification
3-Chloro-5-methoxybenzo[b]thiophene-2-carboxylic acid and its derivatives have been a subject of interest in chemical synthesis. Research has shown that these compounds can undergo various chemical reactions, leading to the formation of different structurally interesting and potentially useful compounds. For instance, Jackson and Bowlus (1980) demonstrated that 5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid, a related compound, can be decarboxylated to produce different derivatives, highlighting the reactive nature of these compounds (Jackson & Bowlus, 1980). Additionally, studies like the one by Ricci, Balucani, and Buu‐Hoï (1967) have explored the Vilsmeier–Haack formylation of methoxybenzo[b]thiophens, which is a critical reaction in the synthesis of various organic compounds (Ricci, Balucani, & Buu‐Hoï, 1967).
Applications in Material Science
The use of benzo[b]thiophene derivatives extends to material science, particularly in the development of luminescent materials and magnetic clusters. For instance, the research by Liu et al. (2014) on Fe12Ln4 clusters based on thiophene-3-carboxylic acid demonstrates the potential of these compounds in tuning magnetic behaviors in materials science (Liu et al., 2014). Moreover, Osterod et al. (2001) investigated the luminescent properties of stilbene carboxylic acids and dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids, revealing their potential in creating luminescent supramolecular assemblies (Osterod et al., 2001).
Pharmaceutical Research
Although the request excludes drug use and dosage information, it's worth noting that benzo[b]thiophene derivatives, including those related to 3-Chloro-5-methoxybenzo[b]thiophene-2-carboxylic acid, have been explored in pharmaceutical research for their potential as anti-inflammatory agents and in other therapeutic applications. For instance, Radwan et al. (2009) synthesized a series of C5-substituted benzo[b]thiophenes showing potent anti-inflammatory activity (Radwan, Shehab, & El-Shenawy, 2009).
Safety And Hazards
properties
IUPAC Name |
3-chloro-5-methoxy-1-benzothiophene-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO3S/c1-14-5-2-3-7-6(4-5)8(11)9(15-7)10(12)13/h2-4H,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFJVOJZDMWGGRI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=C2Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-methoxybenzo[b]thiophene-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.